Cas no 21160-83-8 (z-lys(z)-osu)

• Product Name: z-lys(z)-osu
• CAS No: 21160-83-8
• MF: C₂₆H₂₉N₃O₈
• MW: 511.523767232895
• MDL: MFCD00057964
• CID: 911203
• PubChem ID: 57653790
• Update Time: 2025-06-10

z-lys(z)-osu Chemical and Physical Properties

Names and Identifiers

• z-lys(z)-osu
• CBZ-LYS(Z)-OSU (NΑ,NΕ-DI-Z-L-LYSINE HYDROXYSUCCINIMIDE ESTER)
• Nα,ε-Bis-Z-L-lysine N-hydroxysuccinimide ester
• Z-L-Lysine N-Hydroxysuccinimide Ester
• Bis-N,N'-(Cbz)-L-lysine N-N-hydroxysuccinimide
• Z-LYL(Z)-OSU
• Z-LYSINE(Z)-OSU
• Z-LYS-OSU
• CHEMBL3409488
• 2,5-Dioxopyrrolidin-1-yl (2S)-2,6-Bis(benzyloxycarbonylamino)hexanoate (N,N'-Bis(benzyloxycarbonyl)-L-lysine N-Succinimidyl Ester)
• 21160-83-8
• 2,5-DIOXOPYRROLIDIN-1-YL (2S)-2,6-DI{[(BENZYLOXY)CARBONYL]AMINO}HEXANOATE
• DS-16200
• N2,N6-Bis[(phenylmethoxy)carbonyl]-L-lysine 2,5-dioxo-1-pyrrolidinyl ester
• CS-0187716
• N-alpha-N-epsilon-Bis-benzyloxycarbonyl-L-lysine succinimidyl ester
• 2116-83-8
• (S)-2,5-dioxopyrrolidin-1-yl 2,6-bis(benzyloxycarbonylamino)hexanoate
• Z-Lys(Z)-OSu, >=95.0% (HPLC)
• DTXSID101144662
• MFCD00057964
• AKOS015895737
• F10757
• SCHEMBL9976419
• AKOS015855377
• (2,5-dioxopyrrolidin-1-yl) (2S)-2,6-bis(phenylmethoxycarbonylamino)hexanoate
• Z-L-Lys(Z)-OSu
• HY-W129587
• Z-Lys(Z)OSu
• Nalpha,epsilon-Bis-Z-L-lysine N-hydroxysuccinimide ester
• LHOAUCZIIQFZMI-NRFANRHFSA-N
• DA-59308

• MDL： MFCD00057964
• Inchi： 1S/C26H29N3O8/c30-22-14-15-23(31)29(22)37-24(32)21(28-26(34)36-18-20-11-5-2-6-12-20)13-7-8-16-27-25(33)35-17-19-9-3-1-4-10-19/h1-6,9-12,21H,7-8,13-18H2,(H,27,33)(H,28,34)/t21-/m0/s1
• InChI Key： LHOAUCZIIQFZMI-NRFANRHFSA-N
• SMILES： O(C([C@H](CCCCNC(=O)OCC1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 377.15900
• Monoisotopic Mass: 511.19546489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 17
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 128.03000
• LogP: 2.04670

z-lys(z)-osu Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C

Additional information on z-lys(z)-osu

Professional Introduction to Compound CAS No. 21160-83-8 and Product Name: Z-Lys(Z)-Osu

The compound with the CAS number 21160-83-8 and the product name Z-Lys(Z)-Osu represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in modulating biological pathways and enhancing therapeutic outcomes. The precise chemical composition and functional groups of this compound make it a valuable tool for researchers exploring novel mechanisms in drug design and biomolecular interactions.

In recent years, the study of peptidomimetics has revolutionized the pharmaceutical industry by providing synthetic alternatives to natural peptides with improved stability, bioavailability, and targeted action. Z-Lys(Z)-Osu, derived from the broader class of peptidomimetics, exemplifies this innovation by combining the structural advantages of lysine residues with osmium-based modifications. These modifications not only enhance the compound's solubility and stability but also improve its binding affinity to specific biological targets. Such advancements are critical in developing next-generation therapeutics that address complex diseases with higher efficacy.

The significance of Z-Lys(Z)-Osu is further underscored by its role in ongoing clinical trials and preclinical studies. Researchers have demonstrated its potential in inhibiting key enzymes involved in cancer progression, inflammation, and metabolic disorders. For instance, studies have shown that this compound can selectively target matrix metalloproteinases (MMPs), which are pivotal in tumor invasion and metastasis. By inhibiting these enzymes, Z-Lys(Z)-Osu offers a promising strategy for developing anti-cancer agents that exhibit reduced toxicity compared to traditional chemotherapeutic drugs.

Moreover, the osmium-based moiety in Z-Lys(Z)-Osu contributes to its unique chemical properties, enabling it to interact with biological systems in ways that conventional small molecules cannot. This has opened up new avenues for therapeutic intervention, particularly in areas where traditional drugs have faced limitations. For example, osmium complexes have shown promise in photodynamic therapy (PDT) due to their ability to generate reactive oxygen species under light irradiation. The integration of such complexes into peptidomimetic structures like Z-Lys(Z)-Osu could lead to novel treatment modalities for diseases like glioblastoma and other aggressive malignancies.

The synthesis of Z-Lys(Z)-Osu involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and solid-phase peptide synthesis (SPPS), are employed to construct the complex molecular framework. These methods not only enhance efficiency but also allow for the incorporation of various functional groups tailored to specific biological targets. The resulting compound is then subjected to rigorous analytical testing using techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to confirm its structural integrity.

One of the most compelling aspects of Z-Lys(Z)-Osu is its potential in personalized medicine. By leveraging its customizable structure, researchers can develop derivatives with enhanced specificity for particular disease markers or genetic profiles. This approach aligns with the growing trend toward individualized therapeutic strategies, where treatments are tailored to the unique characteristics of each patient. For instance, studies are exploring how variations in the osmium complex can influence drug delivery systems, allowing for targeted release in specific tissues or organs.

The future prospects of Z-Lys(Z)-Osu are further brightened by its compatibility with emerging technologies such as CRISPR-Cas9 gene editing systems. By combining peptidomimetics with gene therapy, scientists aim to create synergistic treatments that address both genetic and environmental factors contributing to disease development. This interdisciplinary approach holds promise for treating inherited disorders and rare conditions that have been challenging to manage with conventional therapies.

In conclusion, Z-Lys(Z)-Osu, derived from CAS No. 21160-83-8, represents a cutting-edge compound with far-reaching implications in biochemical research and pharmaceutical innovation. Its unique structure, derived from peptidomimetic chemistry combined with osmium-based modifications, positions it as a versatile tool for developing novel therapeutics across multiple disease domains. As research continues to uncover new applications for this compound, its role in advancing medical science is poised to grow exponentially.